Cas no 2138419-33-5 (1H-Pyrazolo[3,4-d]pyrimidine, 4-hydrazinyl-1-(tetrahydro-3-furanyl)-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 4-hydrazinyl-1-(tetrahydro-3-furanyl)-
• CAS No: 2138419-33-5
• MF: C₉H₁₂N₆O
• MW: 220.23118019104
• CID: 5280575
• Update Time: 2025-10-22

1H-Pyrazolo[3,4-d]pyrimidine, 4-hydrazinyl-1-(tetrahydro-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 4-hydrazinyl-1-(tetrahydro-3-furanyl)-

• Inchi： 1S/C9H12N6O/c10-14-8-7-3-13-15(6-1-2-16-4-6)9(7)12-5-11-8/h3,5-6H,1-2,4,10H2,(H,11,12,14)
• InChI Key： DXWHSHBXYATDLG-UHFFFAOYSA-N
• SMILES： C1=NC(NN)=C2C=NN(C3CCOC3)C2=N1

Additional information on 1H-Pyrazolo[3,4-d]pyrimidine, 4-hydrazinyl-1-(tetrahydro-3-furanyl)-

Introduction to 1H-Pyrazolo[3,4-d]pyrimidine, 4-hydrazinyl-1-(tetrahydro-3-furanyl) (CAS No. 2138419-33-5)

1H-Pyrazolo[3,4-d]pyrimidine, 4-hydrazinyl-1-(tetrahydro-3-furanyl) (CAS No. 2138419-33-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a hydrazinyl group and a tetrahydrofuran ring, make it a promising candidate for further investigation in various therapeutic areas.

The chemical structure of 1H-Pyrazolo[3,4-d]pyrimidine, 4-hydrazinyl-1-(tetrahydro-3-furanyl) consists of a pyrazolopyrimidine core with a hydrazinyl substituent at the 4-position and a tetrahydrofuran ring attached at the 1-position. The hydrazinyl group is known for its ability to form various derivatives and its potential as a bioisostere for other functional groups. The tetrahydrofuran ring, on the other hand, adds structural rigidity and can influence the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of 1H-Pyrazolo[3,4-d]pyrimidine, 4-hydrazinyl-1-(tetrahydro-3-furanyl) in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines. The mechanism of action is believed to involve the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antiproliferative effects, 1H-Pyrazolo[3,4-d]pyrimidine, 4-hydrazinyl-1-(tetrahydro-3-furanyl) has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1H-Pyrazolo[3,4-d]pyrimidine, 4-hydrazinyl-1-(tetrahydro-3-furanyl) has been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, which are essential for its development as a therapeutic agent. Furthermore, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses.

The synthetic route to 1H-Pyrazolo[3,4-d]pyrimidine, 4-hydrazinyl-1-(tetrahydro-3-furanyl) has been optimized to improve yield and purity. The synthesis typically involves several steps, including the formation of the pyrazolopyrimidine core and subsequent functionalization with the hydrazinyl and tetrahydrofuran groups. The detailed synthetic protocol has been published in several scientific journals and is widely accessible to researchers in the field.

In conclusion, 1H-Pyrazolo[3,4-d]pyrimidine, 4-hydrazinyl-1-(tetrahydro-3-furanyl) (CAS No. 2138419-33-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.